4-ethyl-N-(2-methoxy-5-methylphenyl)-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(5-oxo-12-thia-3,4,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,7,10-tetraen-4-yl)acetamide
• InChI: InChI=1S/C17H15N5O2S/c1-10-3-4-12(7-11(10)2)19-14(23)8-22-17(24)21-9-18-13-5-6-25-15(13)16(21)20-22/h3-7,9H,8H2,1-2H3,(H,19,23)
• InChI Key: UUARDZKVAFDHOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)SC=C4)C
• Molecular Formula: C17H15N5O2S
• Molecular Weight: 353.4 g/mol

Description

4-ethyl-N-(2-methoxy-5-methylphenyl)-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H15N5O2S and its molecular weight is 353.4. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-N-(2-methoxy-5-methylphenyl)-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-N-(2-methoxy-5-methylphenyl)-2-(2-oxopyrrolidin-1-yl)-1,3-thiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

• The study on the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist, reveals the complex pharmacokinetics involving extensive metabolism and excretion patterns. This kind of research is crucial for understanding how novel compounds are processed in the human body, which is relevant for the development of new drugs with similar structures or targets (Renzulli et al., 2011).

Receptor Binding Studies

• Investigations into the binding of compounds to 5-HT1A receptors using PET and specific radioligands, such as [11C]WAY-100635, provide insights into receptor distribution in the human brain. This research is foundational for developing medications that target specific receptors for psychiatric and neurological disorders (Pike et al., 1995).

Imaging in Clinical Research

• Sigma receptor scintigraphy with radiolabeled benzamides, such as N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), for visualizing primary breast tumors showcases the application of chemical compounds in diagnostic imaging. This approach aids in non-invasively identifying and characterizing tumors, contributing to better cancer diagnosis and treatment planning (Caveliers et al., 2002).